Cas no 5575-41-7 (Spirost-5-en-3-ol,3-bromobenzoate, (3b,25R)- (9CI))
5575-41-7 structure
Product Name:Spirost-5-en-3-ol,3-bromobenzoate, (3b,25R)- (9CI)
CAS No:5575-41-7
MF:C11H11N3S
MW:217.290140390396
CID:385854
PubChem ID:658860
Update Time:2025-04-19
Spirost-5-en-3-ol,3-bromobenzoate, (3b,25R)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Spirost-5-en-3-ol,3-bromobenzoate, (3b,25R)- (9CI)
- SCHEMBL13401049
- 4-allyl-5-phenyl-1,2,4-triazole-3-thione
- 3-phenyl-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
- CCG-15892
- 5-phenyl-4-prop-2-enyl-1,2,4-triazole-3-thiol
- AKOS000273952
- 4-allyl-3-phenyl-1H-1,2,4-triazole-5(4H)-thione
- 1,2,4-Triazol-5(4H)-thione, 4-allyl-3-phenyl-
- SR-01000000940-2
- BRD-K71025923-001-06-7
- IDI1_020155
- CCG-12279
- CHEMBL1329421
- MLS000027438
- AKOS000100202
- ChemDiv3_001189
- 2,4-Dihydro-5-phenyl-4-(2-propen-1-yl)-3H-1,2,4-triazole-3-thione
- 3-PHENYL-4-(PROP-2-EN-1-YL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
- EN300-04288
- DTXSID60971126
- NCGC00018994-02
- F0300-0188
- VS-04854
- CBMicro_025239
- HMS1693H22
- NCGC00018994-01
- 4-Allyl-5-phenyl-4H-[1,2,4]triazole-3-thiol
- CS-0307660
- SR-01000415008-2
- 23714-53-6
- 3-phenyl-4-prop-2-enyl-1,2,4-triazoline-5-thione
- HMS2346L15
- SMR000059237
- ZLSZMYUZPQLFCY-UHFFFAOYSA-N
- Z56862316
- SR-01000415008-1
- 5575-41-7
- 4-allyl-5-phenyl-2,4-dihydro-[1,2,4]triazole-3-thione
- MFCD00519064
- AB00089964-01
- 5-phenyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
- 4-allyl-5-phenyl-4H-1,2,4-triazole-3-thiol
- HMS1476G01
- BB 0217279
- SR-01000000940
- SR-01000415008
- BIM-0025188.P001
- EU-0003116
- 3-phenyl-4-prop-2-enyl-1H-1, 2, 4-triazole-5-thione
- BRD-K71025923-001-01-8
- 4-Allyl-5-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione #
-
- Inchi: 1S/C11H11N3S/c1-2-8-14-10(12-13-11(14)15)9-6-4-3-5-7-9/h2-7H,1,8H2,(H,13,15)
- InChI Key: ZLSZMYUZPQLFCY-UHFFFAOYSA-N
- SMILES: S=C1NN=C(C2C=CC=CC=2)N1CC=C
Computed Properties
- Exact Mass: 217.067
- Monoisotopic Mass: 217.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 59.7Ų
Experimental Properties
- Density: 1.2
- Boiling Point: 303.1°Cat760mmHg
- Flash Point: 137.1°C
- Refractive Index: 1.643
Spirost-5-en-3-ol,3-bromobenzoate, (3b,25R)- (9CI) Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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